Cas no 16400-63-8 (2-Bromo-3-chloroprop-1-ene)

• Product Name: 2-Bromo-3-chloroprop-1-ene
• CAS No: 16400-63-8
• MF: C₃H₄BrCl
• MW: 155.420859336853
• CID: 215527
• PubChem ID: 24885516
• Update Time: 2025-05-23

2-Bromo-3-chloroprop-1-ene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloroprop-1-ene
• 1-Propene,2-bromo-3-chloro- (9CI)
• 1-Propene,2-bromo-3-chloro
• 2-Brom-3-chlorpropen
• 2-bromo-3-chloro-1-propenyl
• 2-bromo-3-chloro-propene
• 2-Bromo-3-chloropropene-1
• 3-chloro-2-bromopropene
• EINECS 240-452-8
• Ccris 6713
• 2-bromo-3-chloropropene
• 2-BROMO-3-CHLORO-1-PROPENE
• 1-Propene,2-bromo-3-chloro-
• 2-BROMO-3-CHLORO-1-PROPENE TECH
• 1-Propene, 2-bromo-3-chloro-
• LGQUWHWIEUSLLO-UHFFFAOYSA-N
• J-010106
• FT-0637363
• NS00025360
• SCHEMBL3349320
• 2-Bromo-3-chloropropene, 97%
• DTXSID10167693
• 16400-63-8
• AKOS006377410
• DTXCID4090184
• DB-043578

• MDL： MFCD00039364
• Inchi： 1S/C3H4BrCl/c1-3(4)2-5/h1-2H2
• InChI Key： LGQUWHWIEUSLLO-UHFFFAOYSA-N
• SMILES： BrC(=C)CCl

Computed Properties

• Exact Mass: 153.91800
• Monoisotopic Mass: 153.918
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 42.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.6343 g/mL at 25 °C
• Boiling Point: 75-80 °C/450 mmHg
• Flash Point: Degrees Fahrenheit:98.6 - 98.6°F
  Degrees Celsius:37 - 37°C
  
• Refractive Index: n20/D 1.5042
• PSA: 0.00000
• LogP: 2.13380

2-Bromo-3-chloroprop-1-ene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-22-37/38-41
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R10
• Safety Term：S26-36/37/39

Additional information on 2-Bromo-3-chloroprop-1-ene

Chemical Profile of 2-Bromo-3-chloroprop-1-ene (CAS No. 16400-63-8)

2-Bromo-3-chloroprop-1-ene, with the chemical formula C₃H₃BrCl, is a significant compound in the field of organic synthesis and pharmaceutical chemistry. Its unique structure, featuring both bromine and chlorine substituents on a propene backbone, makes it a versatile intermediate for various chemical transformations. This compound has garnered attention in recent years due to its utility in the synthesis of bioactive molecules and advanced materials.

The CAS no. 16400-63-8 designation uniquely identifies this molecule in scientific literature and industrial applications. As an alkenyl halide, 2-bromo-3-chloroprop-1-ene serves as a crucial building block in the construction of more complex structures. Its reactivity arises from the presence of both bromine and chlorine atoms, which can participate in nucleophilic substitution reactions, cross-coupling reactions, and other functional group interconversions.

In recent years, research has highlighted the importance of 2-bromo-3-chloroprop-1-ene in the development of novel pharmaceuticals. Its ability to undergo regioselective transformations has been exploited in the synthesis of heterocyclic compounds, which are prevalent in many drugs. For instance, studies have demonstrated its use in constructing fused ring systems such as pyrroles and indoles, which are key motifs in medicinal chemistry.

One notable application of 2-bromo-3-chloroprop-1-ene is in the synthesis of antiviral and anticancer agents. Researchers have leveraged its reactivity to introduce diverse functional groups into molecular frameworks, leading to the discovery of compounds with potent biological activity. The compound's dual halogenation pattern allows for controlled modifications, enabling chemists to fine-tune properties such as solubility and metabolic stability.

The industrial production of 2-bromo-3-chloroprop-1-ene typically involves the halogenation of propene or related precursors. Advances in catalytic methods have improved the efficiency and selectivity of these processes, reducing byproduct formation and enhancing yield. Such innovations are critical for scaling up production while maintaining cost-effectiveness and environmental sustainability.

Recent studies have also explored the use of 2-bromo-3-chloroprop-1-ene in polymer chemistry. Its incorporation into monomers can lead to materials with tailored properties, such as enhanced thermal stability or biodegradability. These advancements are particularly relevant in sustainable chemistry, where the development of eco-friendly materials is a priority.

The compound's role in drug discovery extends beyond simple intermediates. It has been utilized in the synthesis of protease inhibitors, which are essential for treating diseases like HIV and hepatitis C. The ability to introduce specific functional groups at desired positions on the propene backbone allows for precise targeting of biological pathways.

In conclusion, 2-bromo-3-chloroprop-1-ene (CAS no. 16400-63-8) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique reactivity and structural features make it indispensable for synthetic chemists working on complex molecular architectures. As research continues to uncover new methodologies and applications, this compound is poised to remain a cornerstone of organic synthesis for years to come.